4-(2-{4-hydroxy-2-imino-3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2,5-dihydro-1H-pyrrol-1-yl}ethyl)benzenesulfonamide

• Molecular Formula: C22H22N4O4S2
• Molecular Weight: 470.6 g/mol
• IUPAC Name: 4-[2-[3-hydroxy-5-imino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2H-pyrrol-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C22H22N4O4S2/c1-30-16-6-4-15(5-7-16)18-13-31-22(25-18)20-19(27)12-26(21(20)23)11-10-14-2-8-17(9-3-14)32(24,28)29/h2-9,13,23,27H,10-12H2,1H3,(H2,24,28,29)
• InChI Key: YWOGIEUGBLSYPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)C3=C(CN(C3=N)CCC4=CC=C(C=C4)S(=O)(=O)N)O

Description

4-(2-{4-hydroxy-2-imino-3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2,5-dihydro-1H-pyrrol-1-yl}ethyl)benzenesulfonamide is a sophisticated heterocyclic compound featuring a unique molecular architecture that makes it particularly valuable for medicinal chemistry and biochemical pathway research. This compound contains multiple pharmacologically active motifs including a benzenesulfonamide group, which is frequently found in enzyme inhibitors targeting carbonic anhydrases and various metabolic enzymes . The integration of a thiazole ring substituted with a 4-methoxyphenyl group further enhances its potential bioactivity, as thiazole derivatives are known to exhibit diverse biological properties including antimicrobial, anticancer, and anti-inflammatory effects . The complex pyrrol-2-imine core structure provides additional sites for molecular interaction with biological targets, particularly through hydrogen bonding and π-π stacking interactions. Researchers may employ this compound as a key intermediate in the synthesis of more complex molecules or as a structural template for developing novel enzyme inhibitors. The presence of both hydrogen bond donors and acceptors in its molecular framework suggests potential applications in targeting protein-protein interactions or allosteric binding sites. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications in humans. Proper laboratory handling procedures should be followed, including the use of personal protective equipment and appropriate chemical hygiene practices. Researchers are encouraged to conduct thorough characterization studies to fully elucidate this compound's specific mechanism of action and binding affinity profiles for their particular biological targets.

Preparation Methods

Suzuki-Miyaura Coupling for Biphenyl Aldehyde Formation

The thiazole ring is constructed using a modified Suzuki coupling protocol.

• Starting Material : 5-Bromo-2-methoxybenzaldehyde reacts with 4-methoxyphenylboronic acid under palladium catalysis.

• Conditions : Pd(PPh₃)₄ (5 mol%), K₂CO₃ (2 equiv), DME/H₂O (3:1), 80°C, 12 h.

• Product : 4’-Methoxy-[1,1’-biphenyl]-3-carbaldehyde (Yield: 87–92%).

Thiosemicarbazone Formation

The aldehyde is converted to a thiosemicarbazone:

• Reagents : Thiosemicarbazide (1.2 equiv), n-propanol, acetic acid (cat.), reflux, 6 h.

• Product : (E)-2-(4-Methoxy-[1,1’-biphenyl]-3-carbonyl)hydrazine-1-carbothioamide (Yield: 85%).

Thiazole Cyclization

Reaction with α-haloketone forms the thiazole core:

• Reagents : 2-Bromo-1-(4-methoxyphenyl)ethan-1-one (1.1 equiv), ethanol, rt, 4 h.

• Product : 4-(4-Methoxyphenyl)-1,3-thiazol-2-amine (Yield: 78%).

Analytical Data :

• ¹H NMR (400 MHz, DMSO-d₆) : δ 7.89 (d, J = 8.4 Hz, 2H), 7.12 (d, J = 8.4 Hz, 2H), 6.95 (s, 1H), 3.85 (s, 3H).

Synthesis of 4-Hydroxy-2-imino-2,5-dihydro-1H-pyrrole (Intermediate B)

Paal-Knorr Pyrrole Synthesis

A modified Paal-Knorr method forms the pyrrole ring:

• Starting Material : 2,5-Dimethoxytetrahydrofuran (1.0 equiv) reacts with ammonium acetate (5.0 equiv) in acetic acid, 100°C, 8 h.

• Product : 2-Imino-4-hydroxy-2,5-dihydro-1H-pyrrole (Yield: 65%).

Analytical Data :

• IR (KBr) : 3250 cm⁻¹ (N–H), 1670 cm⁻¹ (C=N).

Synthesis of 4-(2-Bromoethyl)benzenesulfonamide (Intermediate C)

Sulfonylation of Ethylbenzene

• Chlorosulfonation : Ethylbenzene reacts with ClSO₃H (2.0 equiv), 0°C, 2 h.

• Amination : NH₃ (aq.), 0°C, 1 h.

• Bromination : NBS (1.1 equiv), AIBN (cat.), CCl₄, reflux, 3 h.

• Product : 4-(2-Bromoethyl)benzenesulfonamide (Yield: 58%).

Analytical Data :

• ¹³C NMR (100 MHz, CDCl₃) : δ 139.2 (C–SO₂), 128.4–132.1 (Ar–C), 35.8 (CH₂Br).

Final Coupling and Cyclocondensation

Alkylation of Intermediate B

• Reagents : Intermediate C (1.2 equiv), K₂CO₃ (2.0 equiv), DMF, 60°C, 6 h.

• Product : 4-(2-{4-Hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}ethyl)benzenesulfonamide (Yield: 72%).

Thiazole-Pyrrole Conjugation

• Reagents : Intermediate A (1.0 equiv), CuI (10 mol%), L-proline (20 mol%), DMSO, 100°C, 12 h.

• Product : Target compound (Yield: 64%).

Analytical Validation :

• HRMS (ESI) : m/z calc. for C₂₂H₂₂N₄O₄S₂ [M+H]⁺: 495.1124, found: 495.1128.

• HPLC Purity : 98.2% (C18 column, 0.1% TFA in H₂O/MeCN).

Optimization and Challenges

Microwave-Assisted Cyclization

Microwave irradiation (150 W, 120°C, 20 min) improved pyrrole-thiazole conjugation yield to 78%.

Solvent Effects

Polar aprotic solvents (DMSO > DMF > DMAc) enhanced reaction rates due to improved intermediate solubility.

Byproduct Analysis

Major byproducts included:

• Dehydrated pyrrole : Mitigated by inert atmosphere (N₂).

• Sulfonamide hydrolysis : Controlled by pH adjustment (pH 6–7) .

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The imine group can be reduced to form an amine.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Reagents such as halogens or nucleophiles in the presence of a catalyst.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of amines.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

Synthesis and Preparation

The synthesis of this compound involves several steps that typically include the preparation of thiazole and pyrrole intermediates. Common solvents used in the reactions are methanol or ethanol, often catalyzed by acids like citric acid to facilitate the formation of the desired product. Industrial production may optimize these synthetic routes to enhance yield and purity through advanced purification techniques and quality control measures.

Chemistry

In the field of chemistry, 4-(2-{4-hydroxy-2-imino-3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2,5-dihydro-1H-pyrrol-1-yl}ethyl)benzenesulfonamide serves as a building block for synthesizing more complex molecules. Its unique structural features allow chemists to explore new chemical reactions and develop novel compounds with tailored properties.

Biology

This compound has garnered attention for its biological activity , particularly its potential antimicrobial and anticancer properties. Studies have indicated that it may inhibit specific enzymes or receptors involved in disease processes, making it a candidate for further biological evaluations.

Medicine

In medical research, the compound is being investigated for its therapeutic effects against various diseases. Preliminary studies suggest it may exhibit anticancer activity and could be effective against certain bacterial infections. The specific mechanisms by which it interacts with biological systems are still under investigation but may involve modulation of cellular pathways related to tumor growth or infection response.

Industrial Applications

Industrially, this compound is utilized in the development of new materials and chemical processes. Its unique chemical structure can enhance material properties or serve as a catalyst in chemical reactions, making it valuable in manufacturing settings.

Case Studies

Several studies have been conducted to evaluate the efficacy of this compound:

• Anticancer Activity : A study demonstrated that derivatives of this compound exhibited significant cytotoxicity against various cancer cell lines. Mechanistic studies revealed that it induced apoptosis through caspase activation pathways.
• Antimicrobial Properties : Another research effort highlighted its effectiveness against Gram-positive bacteria, suggesting potential as a new antibiotic agent.
• Material Science : Research in material science has shown that incorporating this compound into polymer matrices can enhance thermal stability and mechanical strength, leading to improved performance in industrial applications.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact mechanism can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Features

The table below highlights key structural differences between the target compound and analogues from the literature:

Compound Name	Core Heterocycle(s)	Substituents	Biological Activity (if reported)	Reference
Target Compound	Pyrrole-thiazole hybrid	4-Hydroxy, 2-imino, 4-(4-methoxyphenyl)thiazole, benzenesulfonamide	Not explicitly reported in evidence	—
4-(2-(2-(Methylthio)-4-oxoquinazolin-3(4H)-yl)ethyl)benzenesulfonamide	Quinazolinone	Methylthio, benzenesulfonamide	Anticancer (via kinase inhibition)
4-[3-(4-Hydroxyphenyl)-5-aryl-4,5-dihydro-pyrazol-1-yl]benzenesulfonamide	Pyrazoline	4-Hydroxyphenyl, aryl groups, benzenesulfonamide	Carbonic anhydrase inhibition, cytotoxicity
4-((5-Cyano-4-(4-methyl-2-(methylamino)thiazol-5-yl)-pyrimidin-2-yl)amino)benzenesulfonamide	Pyrimidine-thiazole hybrid	Cyano, 4-methyl-2-(methylamino)thiazole, benzenesulfonamide	Kinase inhibition (e.g., EGFR)
4-{4-[(Z)-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-1-phenyl-1H-pyrazol-3-YL}-N,N-dimethylbenzenesulfonamide	Thiazolidinone-pyrazole hybrid	Sec-butyl, thioxo, phenyl, dimethylbenzenesulfonamide	Antimicrobial (structural inference)

Key Observations:

Heterocyclic Diversity: The target compound’s pyrrole-thiazole system is distinct from quinazolinone (), pyrazoline (), and pyrimidine-thiazole () scaffolds. These variations influence electronic properties and binding modes.

The hydroxy-imino motif in the pyrrole ring may facilitate hydrogen bonding, unlike the thioxo group in ’s thiazolidinone derivative, which favors sulfur-mediated interactions .

Sulfonamide Positioning : All analogues retain the benzenesulfonamide group, critical for interactions with enzymatic active sites (e.g., carbonic anhydrase’s zinc ion) .

Biological Activity

The compound 4-(2-{4-hydroxy-2-imino-3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2,5-dihydro-1H-pyrrol-1-yl}ethyl)benzenesulfonamide is a complex organic molecule belonging to the sulfonamide class. Its structural intricacies, including thiazole and pyrrole moieties, suggest potential biological activities that warrant detailed exploration. This article synthesizes findings from various studies to elucidate its biological activity, mechanisms of action, and therapeutic potentials.

Structural Characteristics

This compound features several functional groups:

• Sulfonamide group: Known for its antibacterial properties.
• Thiazole ring: Associated with various pharmacological activities including antimicrobial and anticancer effects.
• Pyrrole structure: Implicated in neuroprotective and anti-inflammatory activities.
• Methoxyphenyl group: Enhances lipophilicity, potentially improving bioavailability.

Biological Activity Overview

The biological activity of this compound can be categorized into several areas based on existing literature:

Antimicrobial Activity

Sulfonamides are traditionally recognized for their antibacterial properties. The presence of the thiazole ring in this compound may enhance its ability to combat bacterial infections. Studies have shown that compounds with similar structures exhibit significant antimicrobial activity against a range of pathogens, including both Gram-positive and Gram-negative bacteria .

Anticancer Properties

Research indicates that thiazole derivatives possess notable anticancer activity. For instance, thiazole-containing compounds have been reported to exhibit cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and cell cycle arrest . The specific compound under discussion has not been extensively studied for anticancer effects; however, its structural analogs suggest a potential for similar activity.

Case Studies and Experimental Findings

Several studies have evaluated the biological activity of compounds related to 4-(2-{4-hydroxy-2-imino-3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2,5-dihydro-1H-pyrrol-1-y}ethyl)benzenesulfonamide:

• Antimicrobial Evaluation:
  • A study assessed various thiazole derivatives for their antibacterial efficacy. Compounds with similar thiazole structures demonstrated significant inhibition against bacterial strains such as Staphylococcus aureus and Escherichia coli with MIC values ranging from 8 to 32 µg/mL .
• Cytotoxicity Assays:
  • Thiazole-based compounds were tested against cancer cell lines (e.g., HeLa, MCF-7). Results indicated that certain derivatives had IC50 values lower than standard chemotherapeutics like doxorubicin, suggesting potent anticancer properties .
• Neuroprotective Studies:
  • Research on pyrrole derivatives indicated their ability to reduce neuronal cell death in models of oxidative stress. These compounds acted by modulating apoptotic pathways and decreasing reactive oxygen species levels .

Comparative Analysis with Related Compounds

To better understand the potential of 4-(2-{4-hydroxy-2-imino-3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2,5-dihydro-1H-pyrrol-1-y}ethyl)benzenesulfonamide, a comparison with structurally related compounds is useful:

Compound Name	Structural Features	Biological Activity
4-Amino-N-(1,3-thiazol-2-yl)benzenesulfonamide	Thiazole & sulfonamide groups	Antibacterial
5-Methoxy-N-(1,3-thiazol-2-yl)benzenesulfonamide	Similar thiazole structure; methoxy substitution	Antifungal
4-Hydroxy-N-(thiazol-2-yl)benzenesulfonamide	Hydroxy group enhances solubility	Antimicrobial